5-fluoro-2-nitro-N-[3-(triazol-1-yl)propyl]aniline

• IUPAC Name: 5-fluoro-2-nitro-N-[3-(triazol-1-yl)propyl]aniline
• InChI: InChI=1S/C11H12FN5O2/c12-9-2-3-11(17(18)19)10(8-9)13-4-1-6-16-7-5-14-15-16/h2-3,5,7-8,13H,1,4,6H2
• InChI Key: LYVVIUPMYSPRNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)NCCCN2C=CN=N2)[N+](=O)[O-]
• Molecular Formula: C11H12FN5O2
• Molecular Weight: 265.24 g/mol

Description

5-fluoro-2-nitro-N-[3-(triazol-1-yl)propyl]aniline, commonly known as FNPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FNPA is a triazole-based compound that has been synthesized using different methods, and it has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments, and future directions.

Mechanism of Action

The mechanism of action of FNPA is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins. FNPA has been shown to inhibit the activity of tubulin, a protein involved in cell division, and to induce apoptosis in cancer cells.
Biochemical and physiological effects:
FNPA has been shown to have several biochemical and physiological effects, including inhibition of tubulin polymerization, induction of apoptosis in cancer cells, and inhibition of cell proliferation. FNPA has also been shown to have low toxicity in normal cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the advantages of FNPA is its high potency against cancer cells, which makes it a promising candidate for cancer therapy. Another advantage is its low toxicity in normal cells, which reduces the risk of side effects. However, one of the limitations of FNPA is its poor solubility in water, which makes it difficult to administer in vivo. Another limitation is its limited stability, which requires careful storage and handling.

Future Directions

There are several future directions for the study of FNPA, including the development of more efficient synthesis methods, the optimization of its anticancer activity, and the investigation of its potential applications in biosensors and imaging. FNPA can also be used as a tool to study the function of other proteins and enzymes, which can lead to the discovery of new drug targets. Additionally, the combination of FNPA with other drugs or therapies may enhance its anticancer activity and reduce the risk of side effects.

Synthesis Methods

FNPA has been synthesized using different methods, including the reaction of 5-fluoro-2-nitroaniline with propargyl alcohol and sodium azide, followed by reduction with palladium on carbon. Another method involves the reaction of 5-fluoro-2-nitroaniline with 3-azidopropylamine, followed by reduction with sodium borohydride. These methods have been optimized to obtain high yields of FNPA.

Scientific Research Applications

FNPA has potential applications in various fields, including medicinal chemistry, material science, and chemical biology. In medicinal chemistry, FNPA has been studied for its anticancer activity, as it inhibits the growth of cancer cells by inducing apoptosis. In material science, FNPA has been used to synthesize fluorescent polymers, which have potential applications in biosensors and imaging. In chemical biology, FNPA has been used as a tool to study the function of proteins and enzymes.